Cas no 23511-04-8 (Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 23511-04-8
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 255542
• PubChem ID: 282076
• Update Time: 2025-05-27

Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]-
• 4-(toluene-4-sulfonyloxy)-cyclohexanone
• 4-(Toluol-4-sulfonyloxy)-cyclohexanon
• 4-ketocyclohexyl tosylate
• 4-Oxocyclohexan-1-ol p-toluenesulfonate
• 4-tosylcyclohexanone
• 4-tosyloxycyclohexanone
• 4-tosyloxy-cyclohexanone
• toluene-4-sulfonic acid 4-oxo-cyclohexyl ester
• NSC135158
• 4-Oxocyclohexyl4-methylbenzenesulfonate
• Cyclohexanone, 4-[[(4-methylphenyl)sulfonyl]oxy]-
• 4-Oxocyclohexyl 4-methylbenzenesulfonate
• Cyclohexanone, 4-hydroxy-, p-toluenesulfonate
• DTXSID70946229
• SCHEMBL3630570
• Cyclohexanone, p-toluenesulfonate
• 4-Oxocyclohexyl 4-methylbenzenesulfonate #
• CS-0142288
• NSC-135158
• AKOS015940191
• BS-22084
• (4-oxocyclohexyl) 4-methylbenzenesulfonate
• 23511-04-8
• 4-Oxocyclohexyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H16O4S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-3,8-9,12H,4-7H2,1H3
• InChI Key： WDKMRHPBPTUYDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCC(CC1)=O

Computed Properties

• Exact Mass: 268.07698
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44
• LogP: 3.29280

Additional information on Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]-

Recent Advances in the Study of Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- (CAS: 23511-04-8) in Chemical Biology and Pharmaceutical Research

Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- (CAS: 23511-04-8) is a chemically modified cyclohexanone derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its sulfonyloxy functional group, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a precursor for more complex bioactive molecules. The unique structural features of this compound, particularly the presence of the tosyl (p-toluenesulfonyl) group, make it a versatile intermediate in organic synthesis and a subject of ongoing investigation in medicinal chemistry.

Recent studies have focused on elucidating the mechanistic pathways through which Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- interacts with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a selective inhibitor of certain serine hydrolases, a class of enzymes implicated in inflammatory and neurodegenerative diseases. The research highlighted the compound's ability to form covalent adducts with the active site residues of these enzymes, thereby modulating their activity. This finding opens new avenues for the development of targeted therapies for conditions such as Alzheimer's disease and rheumatoid arthritis.

In addition to its therapeutic potential, Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- has been explored for its utility in chemical biology tools. A recent publication in ACS Chemical Biology detailed its use as a photoaffinity labeling probe, enabling researchers to map enzyme-substrate interactions with high precision. The compound's sulfonyloxy group serves as an effective leaving group under photolytic conditions, facilitating the formation of reactive intermediates that can crosslink with proximal biomolecules. This application is particularly valuable for studying transient protein-ligand interactions that are difficult to capture using conventional methods.

The synthetic accessibility of Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- has also been a focus of recent research. A 2024 study in Organic Letters reported an optimized, scalable synthesis route that improves yield and reduces the need for hazardous reagents. The new protocol employs green chemistry principles, such as the use of water as a solvent and catalytic amounts of environmentally benign catalysts, aligning with the pharmaceutical industry's growing emphasis on sustainable practices. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]-based therapeutics. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting ongoing structure-activity relationship (SAR) studies to optimize these properties. Recent work has focused on modifying the cyclohexanone core while preserving the critical sulfonyloxy moiety, with some derivatives showing improved drug-like characteristics in preclinical models. These efforts underscore the compound's potential as a scaffold for next-generation pharmacophores.

In conclusion, Cyclohexanone,4-[[(4-methylphenyl)sulfonyl]oxy]- (CAS: 23511-04-8) represents a multifaceted compound with significant implications for both basic research and drug discovery. Its unique chemical properties continue to inspire innovative applications across chemical biology and medicinal chemistry. As research progresses, this molecule is poised to contribute to breakthroughs in targeted therapy development and biological probe design, making it a compound of enduring interest to the pharmaceutical research community.